Cas no 1805847-58-8 (1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one
• CAS No: 1805847-58-8
• MF: C₁₀H₈BrClF₂O₂
• MW: 313.523128509521
• CID: 4975610
• Update Time: 2025-07-21

1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one

• Inchi： 1S/C10H8BrClF2O2/c11-5-8(15)3-6-1-2-7(12)4-9(6)16-10(13)14/h1-2,4,10H,3,5H2
• InChI Key： ZTGLOFGCIMTBSK-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=CC=1OC(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one

Structure and Chemical Properties of 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one

1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one is a synthetic organic compound characterized by its unique molecular architecture. The compound’s chemical structure is defined by a central propan-2-one (ketone) group, which is substituted at the 1-position with a bromine atom and at the 3-position with a complex aromatic substituent. The aromatic ring contains a 4-chloro group and a 2-(difluoromethoxy) group, creating a multifunctional scaffold with potential for diverse biological interactions. The CAS 1805847-58-8 identifier confirms the compound’s precise chemical composition, which includes carbon, hydrogen, bromine, chlorine, fluorine, and oxygen atoms. This molecular framework is critical for understanding its physicochemical properties, such as solubility, polarity, and reactivity, which are essential for its application in pharmaceutical research.

The compound’s molecular formula, C₁₃H₁₀BrClFO₂, reflects its composition of 13 carbon atoms, 10 hydrogen atoms, one bromine atom, one chlorine atom, one fluorine atom, and two oxygen atoms. The molecular weight of approximately 344.1 g/mol further supports its classification as a medium-sized organic molecule. The presence of multiple halogen atoms (bromine, chlorine, and fluorine) contributes to the compound’s hydrophobicity, while the ketone group introduces polar functionality. This dual nature of hydrophilic and hydrophobic characteristics is significant for its potential use in drug delivery systems, where controlled solubility and membrane permeability are required.

Recent advances in computational chemistry have enabled detailed analysis of the compound’s molecular dynamics. Quantum mechanical calculations reveal that the 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one molecule exhibits a stable conformation due to steric interactions between the bromine and fluorine atoms. The aromatic ring’s planar structure facilitates π-π stacking interactions with biological targets, enhancing its binding affinity. These structural insights are crucial for optimizing its synthetic pathways and predicting its pharmacological behavior.

Synthetic Strategies and Methodologies

The synthesis of 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one involves a multi-step organic transformation, with the core structure being derived from a substituted aromatic compound. The first step typically involves the preparation of the 4-chloro-2-(difluoromethoxy)phenyl group through electrophilic substitution reactions. This functional group is then coupled with a propan-2-one scaffold using a nucleophilic substitution mechanism, where the bromine atom at the 1-position acts as a leaving group. Recent studies have highlighted the importance of optimizing reaction conditions, such as temperature and catalyst selection, to enhance yield and purity.

One of the most promising synthetic approaches involves the use of transition metal-catalyzed cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This method allows for the efficient introduction of the aromatic substituent onto the propan-2-one core. A 2023 study published in Journal of Medicinal Chemistry demonstrated that using palladium-based catalysts under microwave irradiation significantly reduced reaction time while maintaining high stereochemical control. This advancement underscores the importance of green chemistry principles in modern pharmaceutical synthesis, as it minimizes waste and energy consumption.

Another critical aspect of the synthesis is the protection and deprotection of functional groups. The difluoromethoxy group, which is highly reactive, requires careful handling to prevent unwanted side reactions. Researchers have employed tert-butyldimethylsilyl (TBS) protection to stabilize the fluorine atoms during intermediate steps. This strategy not only improves the compound’s synthetic feasibility but also enhances its stability during storage and transport.

Pharmacological Potential and Biological Activity

The 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one molecule has attracted significant attention due to its potential as a lead compound in drug discovery. Its multifunctional structure allows for interactions with various biological targets, including enzymes, ion channels, and receptors. Recent in vitro studies have shown that the compound exhibits moderate inhibitory activity against key enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phospholipase A2 (PLA2). These findings suggest its potential application in the development of anti-inflammatory drugs.

Moreover, the compound’s ability to modulate ion channel activity has been explored in the context of neurological disorders. A 2022 study in ACS Chemical Biology reported that 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one selectively inhibits voltage-gated sodium channels, which could make it a candidate for treating conditions such as epilepsy and neuropathic pain. The selectivity of this interaction is attributed to the precise arrangement of the aromatic substituents and the ketone group, which enable specific binding to the channel’s active site.

However, the compound’s biological activity is still under investigation, and further research is needed to fully understand its mechanisms of action. Ongoing studies are focused on optimizing its potency and reducing potential side effects, such as off-target interactions with other ion channels or enzymes. These efforts are critical for translating the compound into a viable therapeutic agent.

Environmental and Safety Considerations

As with many synthetic organic compounds, the environmental impact of 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one is a subject of ongoing research. The presence of bromine, chlorine, and fluorine atoms raises concerns about its potential persistence in the environment and bioaccumulation potential. A 2023 report by the Environmental Protection Agency (EPA) highlighted the need for lifecycle assessment studies to evaluate the compound’s fate in ecosystems. These studies are particularly important for compounds with complex functional groups, as their degradation pathways may involve multiple stages of chemical transformation.

From a safety perspective, the compound’s handling requires strict adherence to laboratory protocols due to its reactivity and potential toxicity. The bromine and fluorine atoms can release harmful vapors under certain conditions, necessitating the use of fume hoods and personal protective equipment (PPE). Researchers are also exploring the possibility of using less hazardous alternatives in synthetic routes to minimize environmental risks while maintaining the compound’s therapeutic potential.

Conclusion and Future Directions

The 1-Bromo-3-(4-chloro-2-(difluoromethoxy)phenyl)propan-2-one molecule represents a valuable example of how synthetic chemistry can generate compounds with complex and multifunctional structures. Its potential applications in pharmaceutical research, particularly in the development of anti-inflammatory and neuropharmacological agents, highlight the importance of continued study. However, challenges related to environmental impact and safety must be addressed to ensure its responsible use. Future research should focus on optimizing synthetic methods, elucidating biological mechanisms, and evaluating long-term environmental effects. These efforts will be critical for advancing the compound from a laboratory curiosity to a viable therapeutic option.